Cas no 864910-02-1 (BENZENE, 1-BROMO-2-(CYCLOPROPYLIDENEMETHYL)-)

• Product Name: BENZENE, 1-BROMO-2-(CYCLOPROPYLIDENEMETHYL)-
• CAS No: 864910-02-1
• MF: C₁₀H₉Br
• MW: 209.082462072372
• CID: 3373077
• Update Time: 2025-08-10

BENZENE, 1-BROMO-2-(CYCLOPROPYLIDENEMETHYL)- Chemical and Physical Properties

Names and Identifiers

• BENZENE, 1-BROMO-2-(CYCLOPROPYLIDENEMETHYL)-
• 1-bromo-2-(cyclopropylidenemethyl)benzene

• Inchi： 1S/C10H9Br/c11-10-4-2-1-3-9(10)7-8-5-6-8/h1-4,7H,5-6H2
• InChI Key： CRKHQRSBUGNPJH-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=CC=C1/C=C1/CC/1

Experimental Properties

• Density: 1.523±0.06 g/cm3(Predicted)
• Boiling Point: 273.0±9.0 °C(Predicted)

Additional information on BENZENE, 1-BROMO-2-(CYCLOPROPYLIDENEMETHYL)-

BENZENE, 1-BROMO-2-(CYCLOPROPYLIDENEMETHYL)- (CAS No. 864910-02-1): An Overview of a Unique Aryl Compound

BENZENE, 1-BROMO-2-(CYCLOPROPYLIDENEMETHYL)- (CAS No. 864910-02-1) is a structurally intricate aryl compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its unique bromo and cyclopropylidenemethyl substituents, offers a fascinating platform for exploring the interplay between molecular structure and biological activity.

The molecular formula of BENZENE, 1-BROMO-2-(CYCLOPROPYLIDENEMETHYL) is C₉H₉Br, and its molecular weight is approximately 197.07 g/mol. The compound's chemical structure features a benzene ring with a bromine atom at the 1-position and a cyclopropylidenemethyl group at the 2-position. This arrangement imparts distinct chemical properties that make it an interesting subject for both academic research and practical applications.

In recent years, the study of BENZENE, 1-BROMO-2-(CYCLOPROPYLIDENEMETHYL) has been driven by its potential as a synthetic intermediate in the development of novel pharmaceuticals. The bromine substituent provides a reactive handle for further functionalization, while the cyclopropylidenemethyl group introduces steric and electronic effects that can influence the compound's reactivity and selectivity in various chemical reactions.

One of the key areas of research involving BENZENE, 1-BROMO-2-(CYCLOPROPYLIDENEMETHYL) is its role in drug discovery. The compound has been explored as a scaffold for designing small molecules with therapeutic potential. For instance, studies have shown that derivatives of this compound exhibit promising antimicrobial and antitumor activities. These findings highlight the importance of understanding the structure-activity relationships (SAR) of BENZENE, 1-BROMO-2-(CYCLOPROPYLIDENEMETHYL) to optimize its biological properties.

In addition to its potential in drug discovery, BENZENE, 1-BROMO-2-(CYCLOPROPYLIDENEMETHYL) has also been investigated for its use in materials science. The unique electronic properties of this compound make it suitable for applications in organic electronics and photovoltaic devices. Researchers have explored the use of BENZENE, 1-BROMO-2-(CYCLOPROPYLIDENEMETHYL)-based materials in the development of organic semiconductors and light-emitting diodes (LEDs).

The synthesis of BENZENE, 1-BROMO-2-(CYCLOPROPYLIDENEMETHYL) typically involves multi-step procedures that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include the bromination of substituted benzene derivatives followed by the introduction of the cyclopropylidenemethyl group through various coupling reactions. Advances in catalytic methods have significantly improved the efficiency and selectivity of these synthetic processes.

The physical properties of BENZENE, 1-BROMO-2-(CYCLOPROPYLIDENEMETHYL), such as its melting point, boiling point, and solubility, are crucial for its handling and application in both laboratory and industrial settings. The compound is generally stable under standard conditions but may require careful storage to prevent degradation or contamination.

In conclusion, BENZENE, 1-BROMO-2-(CYCLOPROPYLIDENEMETHYL) (CAS No. 864910-02-1) is a versatile aryl compound with significant potential in various fields, including drug discovery, materials science, and organic synthesis. Ongoing research continues to uncover new applications and optimize its properties for practical use. As scientists delve deeper into the chemistry of this fascinating molecule, it is likely to play an increasingly important role in advancing our understanding of molecular structure-function relationships and their implications for human health and technology.